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Compound of Interest |

Compound Name: (4-Isopropyithiazol-2-yl)methanol
CAS No.: 156589-83-2
Cat. No.: B117163
. J

Part 1: Executive Summary (Immediate Action Card)

Do not dispose of this compound down the drain. (4-Isopropylthiazol-2-yl)methanol is a
heteroaromatic alcohol containing both nitrogen and sulfur. Improper disposal releases toxic
nitrogen oxides (NOx) and sulfur oxides (SOx) upon uncontrolled decomposition and poses
aquatic toxicity risks.

Quick Disposal Specs:

Waste Stream: High-BTU Organic Waste (Incineration required).

Segregation: Segregate from oxidizers and strong acids. Compatible with non-halogenated
organic solvents (check local sulfur limits).

Container: Amber glass or HDPE (High-Density Polyethylene) with vented cap if stored in hot
environments.

Primary Hazards: Flammable liquid/vapor, skin/eye irritant, respiratory sensitizer.

Part 2: Chemical Profile & Hazard Assessment

To manage waste effectively, we must understand the chemical behavior that dictates our
disposal route.
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Chemical Identity:

e Name: (4-Isopropylthiazol-2-yl)methanol[1]

o CAS Number: 156589-83-2 (Note: Verify against specific vendor CoA; isomers exist).
» Molecular Formula: C

H
NOS

o Key Functional Groups: Thiazole ring (S/N heterocycle), Hydroxyl group (Alcohol), Isopropyl
group.

Hazard Analysis (The "Why" Behind the Protocol):
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Hazard Category Classification Operational Implication

Treat as Class 3 Flammable

) ) o Liquid. Waste containers must
. High Risk (Flash Point likely _
Flammability 100°C) be grounded during transfer to
< o
prevent static discharge

ignition.[2][3][4][5]

The thiazole ring contains
Sulfur and Nitrogen.

Incineration must occur at
Combustion Toxic Byproducts facilities with scrubbers to

capture SO

and NOx.

Incompatible with strong
oxidizing agents and acid
o chlorides. The hydroxyl group
Reactivity Moderate ) ) ) o
is reactive; the thiazole ring is
sensitive to strong mineral

acids.

Thiazoles are known
sensitizers. Waste containers

Health Irritant / Sensitizer must be wiped down externally
to prevent contact dermatitis

for waste handlers.

Part 3: Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system. You must confirm the state of the
chemical at each step before proceeding.

Phase 1: Characterization & Segregation

o Step 1.1: Determine the purity. Is this pure stock or a reaction mixture?

o If Pure: Dispose of in the original container if possible, or transfer to a dedicated
"Thiazole/Sulfur-Organic" waste stream.
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o If Mixed: Ensure the solvent matrix is compatible. Do not mix with nitric acid or
perchlorates (explosion hazard).

e Step 1.2: Check Halogen Content.

o Although this molecule contains no halogens (F, Cl, Br, I), if it was used with DCM or
Chloroform, it must go into the "Halogenated Waste" stream.

o Mechanism: Halogenated waste requires higher temperature incineration (>1100°C) to
prevent dioxin formation.

Phase 2: Containerization

o Step 2.1: Select Container. Use UN-rated HDPE jerrycans or amber glass bottles.
o Step 2.2: Labeling.[4][6]
o Standard Label: "Hazardous Waste - Organic Solvents."

o Critical Addition: You must annotate "Contains Sulfur" on the waste tag. This alerts the
disposal facility to use appropriate scrubbing during incineration.

o Step 2.3: Headspace. Leave at least 10% headspace in the container to allow for vapor
expansion, especially given the volatility of the isopropy! group.

Phase 3: Waste Stream Decision Logic

Use the following logic flow to determine the exact physical location for the waste container.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://riccachemical.com/WebsiteDocuments/SDS/R4217000.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/67-56-1_methanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: (4-1sopropylthiazol-2-yl)methanol Waste

Is it mixed with other solvents?

Does the mixture contain Halogens?
(DCM, Chloroform, etc.)

STREAM B: Halogenated Organics Is it mixed with Oxidizers?
(Requires High-Temp Incineration) (Peroxides, Nitric Acid)

STREAM C: Reactive Waste STREAM A: Non-Halogenated Organics
(Do NOT Combine - Neutralize First) (High BTU / Sulfur Bearing)

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. Follow this logic to prevent incompatible mixtures.

Part 4: Spill Contingency Plan

In the event of a spill, immediate action is required to prevent respiratory sensitization and fire
hazards.[2]

Equipment Required:
« Nitrile gloves (double gloved recommended).
¢ Organic vapor respirator (if spill > 100mL).

* Absorbent material: Vermiculite or sand (Avoid paper towels/sawdust due to flammability).
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Spill Response Workflow:

1. Alert & Evacuate 2. Don PPE 3. Containment 4. Absorption > 5. Disposal
(Remove Ignition Sources) (Gloves, Goggles, Lab Coat) (Circle spill with Vermiculite) 1 (Cover completely) (Scoop into sealed bag -> Fume Hood)

4

Click to download full resolution via product page
Figure 2: Emergency Spill Response Workflow.

Decontamination: After removing the absorbed material, clean the surface with a soap and
water solution. Do not use bleach (sodium hypochlorite) immediately, as it may react with sulfur
residues to form toxic chloramines or sulfonyl chlorides depending on the exact degradation
products present.

Part 5: Regulatory & Compliance Data

When filling out your waste manifest, use the following codes. Note that while this specific CAS
is not P-listed or U-listed under US RCRA regulations, it exhibits characteristics of ignitability
and toxicity.

Regulatory Body Classification Code Description

Ignitable Waste (Flash point <
US EPA (RCRA) D001 60°C - Conservative

assignment)

Reactive (Only if potentially
US EPA (RCRA) D003 explosive peroxides suspected
- unlikely but check stability)

Flammable liquid, Skin

EU CLP H226, H315, H319 o o
Irritation, Eye Irritation
Rotary kiln incineration with
Disposal Method Incineration secondary combustion
chamber and gas scrubbing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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